3-Benzyloxy-2,6-difluorobenzyl alcohol

• IUPAC Name: (2,6-difluoro-3-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H12F2O2/c15-12-6-7-13(14(16)11(12)8-17)18-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2
• InChI Key: FSQJCQOKVDNXJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=C(C=C2)F)CO)F
• Molecular Formula: C14H12F2O2
• Molecular Weight: 250.24 g/mol

Description

“3-Benzyloxy-2,6-difluorobenzyl alcohol” is a chemical compound with the molecular formula C14H12F2O2 and a molecular weight of 250.24. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H12F2O2/c15-12-6-7-13 (14 (16)11 (12)8-17)18-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. The storage temperature is 2-8°C.

Scientific Research Applications

3-Benzyloxy-2,6-difluorobenzyl alcohol has been used in numerous scientific research applications. It has been used as a substrate for the synthesis of novel fluorinated compounds, such as fluorinated surfactants and fluorinated polymers. It has also been used as a starting material for the synthesis of a variety of pharmaceuticals and agrochemicals. In addition, this compound has been used in the synthesis of fluorinated organic compounds, such as fluorinated alcohols, amides, and esters.

Mechanism of Action

The mechanism of action of 3-Benzyloxy-2,6-difluorobenzyl alcohol is not well understood. However, it is believed to be involved in the synthesis of fluorinated compounds by forming a covalent bond with the fluorine atoms. This covalent bond is then broken by the addition of a nucleophile, such as a hydroxide ion. The reaction of this compound with a nucleophile results in the formation of a new compound with a fluorine-containing functional group.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound may have a role in the synthesis of fluorinated compounds, which may have an effect on the biochemical and physiological activity of the compounds. For example, fluorinated compounds may have an effect on the absorption, distribution, metabolism, and excretion of drugs in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Benzyloxy-2,6-difluorobenzyl alcohol in lab experiments is its ability to form covalent bonds with fluorine atoms. This allows for the synthesis of a variety of fluorinated compounds. Additionally, this compound is relatively inexpensive and can be easily obtained from chemical suppliers.
However, there are some limitations to using this compound in lab experiments. The reaction of this compound with a nucleophile is slow and can take several hours to complete. Additionally, the reaction is sensitive to temperature and can be difficult to control.

Future Directions

There are several potential future directions for research involving 3-Benzyloxy-2,6-difluorobenzyl alcohol. One possible direction is to investigate the mechanism of action of this compound and the role it plays in the synthesis of fluorinated compounds. Additionally, further research could be done to investigate the biochemical and physiological effects of this compound and its potential applications in drug development. Finally, research could be done to develop more efficient methods for the synthesis of this compound and its derivatives.

Synthesis Methods

3-Benzyloxy-2,6-difluorobenzyl alcohol is synthesized by the reaction of 2,6-difluorobenzyl alcohol with benzyl bromide in the presence of anhydrous potassium carbonate, followed by hydrolysis of the resulting benzyl bromide. The reaction takes place in a polar, aprotic solvent such as dimethylformamide (DMF) at temperatures ranging from 0-50 °C. The reaction yields a mixture of this compound and 2,6-difluorobenzyl bromide, which can be separated by column chromatography.

Safety and Hazards

The safety information for “3-Benzyloxy-2,6-difluorobenzyl alcohol” indicates that it may cause skin and eye irritation, and may be harmful if swallowed or inhaled. Precautionary measures include avoiding contact with skin and eyes, not eating, drinking, or smoking when using this product, and using only in a well-ventilated area.